2-(4-Chloro-6-phenylpyrimidin-5-yl)acetaldehyde

• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• IUPAC Name: 2-(4-chloro-6-phenylpyrimidin-5-yl)acetaldehyde
• InChI: InChI=1S/C12H9ClN2O/c13-12-10(6-7-16)11(14-8-15-12)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key: YFVSCJHOMIUHNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC=N2)Cl)CC=O

Description

2-(4-Chloro-6-phenylpyrimidin-5-yl)acetaldehyde is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-5-(2,2-diethoxyethyl)-6-phenylpyrimidine (800 mg) in dry THF (10 mL), concentrated HCl (2.0 mL) was added. The reaction mixture was stirred at 45° C. for 1 hour and solvents were removed under reduced pressure. The resulting oil was diluted with dichloromethane (50 mL), washed with 10% NaHCO3 (20 mL) and brine (20 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated. The residue was purified by column chromatography using MeOH\CHCl3 (0.1:9.9) as eluent to afford 2-(4-chloro-6-phenylpyrimidin-5-yl)acetaldehyde (450 mg) as white solid. 1H NMR (DMSO-d6): δ 4.04 (s, 2H), 7.42-7.53 (m, 5H), 9.02 (s, 1H), 9.72 (s, 1H).